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Compound of Interest

5-Bromo-2-
Compound Name: o
Methoxyphenylacetonitrile

cat. No.: B1273152

An In-depth Technical Guide to 5-Bromo-2-Methoxyphenylacetonitrile

This guide provides a comprehensive overview of 5-Bromo-2-Methoxyphenylacetonitrile,

tailored for researchers, scientists, and professionals in drug development. It covers the

compound's synonyms, physicochemical properties, relevant synthetic protocols, and safety

information.

Compound Identification

Synonyms:

2-(5-Bromo-2-methoxyphenyl)acetonitrile[1][2]
5-Brom-2-methoxy-benzylcyanid[1]
5-bromo-1-cyanomethyl-2-methoxybenzene[1]

5-Bromo-2-methoxybenzyl cyanide[1]

Physicochemical Properties

The following table summarizes the key chemical and physical properties of 5-Bromo-2-

Methoxyphenylacetonitrile.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1273152?utm_src=pdf-interest
https://www.benchchem.com/product/b1273152?utm_src=pdf-body
https://www.benchchem.com/product/b1273152?utm_src=pdf-body
https://www.3wpharm.com/product/63949.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB3172737_EN.htm
https://www.3wpharm.com/product/63949.html
https://www.3wpharm.com/product/63949.html
https://www.3wpharm.com/product/63949.html
https://www.benchchem.com/product/b1273152?utm_src=pdf-body
https://www.benchchem.com/product/b1273152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C9H8BrNO [11[3]
Molecular Weight 226.07 g/mol [1][3]
Melting Point 61-63 °C [41[5]
Boiling Point 182-183 °C [5]
Appearance Solid [6]

Compound Identifiers

This table provides various identifiers for 5-Bromo-2-Methoxyphenylacetonitrile.

Identifier Value Source

CAS Number 7062-40-0 [11[4115]

MDL Number MFCD00016392 [4][5]
VHFHMEZAFVNROO-

InChlKey [4]
UHFFFAOYAY

SMILES COC1=CC=C(Br)C=C1CC#N [4]

Synthesis and Experimental Protocols

5-Bromo-2-methoxyphenylacetonitrile serves as a valuable intermediate in organic
synthesis.[2] While specific, detailed synthetic protocols for this exact compound are not readily
available in the provided search results, the following sections describe the synthesis of closely
related phenylacetonitrile compounds, which can serve as a methodological reference.

General Synthesis of p-Methoxyphenylacetonitrile

This protocol outlines a common method for preparing a methoxyphenylacetonitrile from an
anisyl alcohol, which is applicable to similar structures.

Experimental Protocol:
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e Formation of Anisyl Chloride:

In a 1-liter flask equipped with a paddle-blade stirrer, combine 138 g (1 mole) of anisyl
alcohol and 248 ml of concentrated hydrochloric acid.

Stir the mixture vigorously for 15 minutes.

Transfer the contents to a separatory funnel, separate the lower layer (anisyl chloride),
and dry it over 20 g of granular calcium chloride for approximately 30 minutes.

Filter to remove the drying agent. The crude anisyl chloride should be used on the same
day due to its instability.

o Cyanation Reaction:

In a 2-liter three-necked round-bottomed flask fitted with a sealed stirrer and a reflux
condenser, place the dried anisyl chloride, 73.6 g (1.5 moles) of finely powdered sodium
cyanide, 10 g of sodium iodide, and 500 ml of dry acetone.

Heat the mixture under reflux with vigorous stirring for 16—20 hours.

After cooling, filter the mixture with suction and wash the solid residue with 200 ml of
acetone.

Combine the filtrates and remove the acetone by distillation.

o Work-up and Purification:

[e]

o

[¢]

[¢]

Dissolve the residual oil in 300 ml of benzene and wash with three 100-ml portions of hot
water.

Dry the benzene solution over anhydrous sodium sulfate for about 15 minutes.
Remove the solvent by distillation under reduced pressure.

Purify the resulting p-methoxyphenylacetonitrile by distillation under reduced pressure.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Anisyl Alcohol Conc. HCI Anisyl Chioride Reactlo_n with Reflux 16-20h Sk Ensh Purification p-Methoxy_pt]enyI-
NaCN, Nal in Acetone acetonitrile

Click to download full resolution via product page

Caption: General synthesis workflow for p-methoxyphenylacetonitrile.

Synthesis of 2-Bromo-5-methoxybenzonitrile

This protocol details the synthesis of a related brominated benzonitrile, which involves
diazotization followed by cyanation.

Experimental Protocol:

» Starting Material: Begin with 2-bromo-5-methoxybenzoic acid (400 g) in a three-necked flask
equipped with a thermometer, ammonia inlet, and a distillation column.

o Heating and Ammonolysis: Heat the flask to 180°C until the acid is mostly dissolved.
Introduce ammonia gas, maintaining the reaction temperature between 200-230°C for 6
hours.

o Temperature Increase: Slowly increase the temperature, holding it at 230-250°C for 4 hours,
and then further to 250-260°C for 2 hours.

e Product Collection and Purification: Continuously distill the crude nitrile from the reaction
mixture. Wash the collected product with water and perform vacuum distillation to obtain
pure 2-Bromo-5-methoxybenzonitrile.[7]
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Heating Stages:
1. 200-230°C, 6h
2. 230-250°C, 4h
3. 250-260°C, 2h

2-Bromo-5-methoxy- Reaction with
benzoic Acid Ammonia Gas

Crude Nitrile Purification 2-Bromo-5-methoxy-
(Distilled) benzonitrile

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Bromo-5-methoxybenzonitrile.

Safety and Handling

Safety data for the closely related compound, 5-Bromo-2-methoxybenzonitrile, indicates that it
is toxic if swallowed, in contact with skin, or if inhaled.[8] It also causes skin and serious eye
irritation.[8]

Precautionary Measures:

» Handling: Use in a well-ventilated area or under a fume hood. Avoid breathing dust.[8] Avoid
contact with skin, eyes, and clothing.[8]

e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[8]

o Storage: Store in a cool, shaded, and well-ventilated place. Keep the container tightly closed
and store locked up.[8]

First Aid:
o If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[8]

« If on Skin: Wash with plenty of water. Call a poison center or doctor if you feel unwell.[8]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1273152?utm_src=pdf-body-img
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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